Cas no 1824353-78-7 (2-Bromo-4-(2-bromoethyl)-1,3-thiazole)

• Product Name: 2-Bromo-4-(2-bromoethyl)-1,3-thiazole
• CAS No: 1824353-78-7
• MF: C₅H₅Br₂NS
• MW: 270.972898244858
• CID: 6431099
• PubChem ID: 129974090
• Update Time: 2025-05-23

2-Bromo-4-(2-bromoethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(2-bromoethyl)thiazole
• 1824353-78-7
• 2-bromo-4-(2-bromoethyl)-1,3-thiazole
• EN300-1896894
• 2-Bromo-4-(2-bromoethyl)-1,3-thiazole

• Inchi： 1S/C5H5Br2NS/c6-2-1-4-3-9-5(7)8-4/h3H,1-2H2
• InChI Key： GZWWGDGENWEJFO-UHFFFAOYSA-N
• SMILES： BrCCC1=CSC(=N1)Br

Computed Properties

• Exact Mass: 270.84890g/mol
• Monoisotopic Mass: 268.85095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-Bromo-4-(2-bromoethyl)-1,3-thiazole

Introduction to 2-Bromo-4-(2-bromoethyl)-1,3-thiazole (CAS No. 1824353-78-7)

2-Bromo-4-(2-bromoethyl)-1,3-thiazole (CAS No. 1824353-78-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiazole class, which is well-known for its broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of bromine atoms at the 2nd and 4th positions, as well as the ethyl group at the 4th position, introduces additional functionalization that may enhance its interaction with biological targets.

The synthesis of 2-Bromo-4-(2-bromoethyl)-1,3-thiazole involves a multi-step process that typically begins with the bromination of a precursor thiazole derivative. The introduction of bromine atoms at specific positions is crucial for modulating the reactivity and selectivity of the compound. The ethyl group at the 4th position further modifies the electronic properties of the molecule, potentially influencing its binding affinity to biological receptors. This structural complexity makes 2-Bromo-4-(2-bromoethyl)-1,3-thiazole a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in thiazole derivatives as scaffolds for developing novel therapeutic agents. The structural motif of thiazole is found in numerous bioactive compounds, including antifungal agents such as allopurinol and antibacterial drugs like thiamphenicol. The brominated and alkylated derivatives of thiazole have shown enhanced bioavailability and improved pharmacokinetic profiles, making them attractive for medicinal chemistry applications.

One of the most compelling aspects of 2-Bromo-4-(2-bromoethyl)-1,3-thiazole is its potential as an intermediate in the synthesis of more complex molecules. The bromine atoms at the 2nd and 4th positions provide handles for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents, enabling the creation of libraries of derivatives with tailored biological activities. Such libraries are invaluable in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

Recent studies have highlighted the importance of halogenated heterocycles in medicinal chemistry. Halogens, particularly bromine and iodine, are known to enhance the metabolic stability and binding affinity of drug candidates. The presence of multiple bromine atoms in 2-Bromo-4-(2-bromoethyl)-1,3-thiazole may contribute to its stability under various conditions, making it a robust scaffold for further chemical modifications.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting enzymes involved in cancer progression. Thiazole derivatives have been reported to inhibit various kinases and other enzymes relevant to tumor growth and metastasis. For instance, some thiazole-based compounds have demonstrated activity against tyrosine kinases, which are overexpressed in many cancer cell lines. The structural features of 2-Bromo-4-(2-bromoethyl)-1,3-thiazole, including its brominated and alkylated sides, suggest that it may interact with such enzymatic targets effectively.

Another area where 2-Bromo-4-(2-bromoethyl)-1,3-thiazole shows promise is in antimicrobial applications. Antibiotic resistance remains a significant global health challenge, prompting researchers to explore novel antimicrobial agents. Thiazole derivatives have been investigated for their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The bromine atoms in 2-Bromo-4-(2-bromoethyl)-1,3-thiazole could enhance its ability to interact with bacterial targets by increasing lipophilicity or improving cell membrane permeability.

In conclusion,2-Bromo-4-(2-bromoethyl)-1,3-thiazole (CAS No. 1824353-78-7) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of bromine substituents and an ethyl group makes it a versatile scaffold for further chemical modifications and biological evaluations. As research continues to uncover new therapeutic targets and mechanisms, this compound may play a significant role in the development of next-generation drugs.